Cas no 1353974-34-1 (N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine)

• Product Name: N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine
• CAS No: 1353974-34-1
• MF: C₁₆H₂₇N₃
• MW: 261.405683755875
• CID: 2157719
• Update Time: 2025-10-29

N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(1-benzyl-piperidin-2-ylmethyl)-n*1*-methyl-ethane-1,2-diamine
• N1-((1-Benzylpiperidin-2-yl)methyl)-N1-methylethane-1,2-diamine
• AM93930
• N-[(1-Benzyl-2-piperidinyl)methyl]-N-methyl-1,2-ethanediamine
• N1-(1-benzylpiperidin-2-ylmethyl)-N1-methylethane-1,2-diamine
• N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine

• Inchi： 1S/C16H27N3/c1-18(12-10-17)14-16-9-5-6-11-19(16)13-15-7-3-2-4-8-15/h2-4,7-8,16H,5-6,9-14,17H2,1H3
• InChI Key： GYAOKASOWLQRPJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC1CN(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 238
• Topological Polar Surface Area: 32.5

Additional information on N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine

Research Brief on N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine (CAS: 1353974-34-1)

The compound N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine (CAS: 1353974-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the compound's structural integrity and pharmacological efficacy. The compound's unique chemical structure, featuring a benzyl-piperidine moiety, suggests potential interactions with central nervous system (CNS) targets.

In vitro and in vivo studies have demonstrated that N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine exhibits promising activity as a modulator of neurotransmitter systems. Preliminary data indicate its affinity for dopamine and serotonin receptors, which could have implications for treating neuropsychiatric disorders such as depression and schizophrenia. However, further research is needed to elucidate its exact mechanism of action and potential side effects.

Another area of interest is the compound's potential application in oncology. Recent preclinical studies have shown that N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine may inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. These findings are supported by molecular docking studies, which suggest that the compound may interfere with key signaling pathways involved in tumor growth and metastasis.

Despite these promising results, challenges remain in the development of N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and bring the compound closer to clinical trials.

In conclusion, N*1*-(1-Benzyl-piperidin-2-ylmethyl)-N*1*-methyl-ethane-1,2-diamine (CAS: 1353974-34-1) represents a promising candidate for further investigation in both neuroscience and oncology. Its unique chemical properties and preliminary biological activity warrant continued research to fully explore its therapeutic potential. Future studies should focus on optimizing its pharmacological profile and evaluating its safety and efficacy in more complex biological systems.